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Compound of Interest

2-(4-bromo-1H-indol-3-
Compound Name:

yl)ethanamine
CAS No.: 108061-74-1
Cat. No.: B3080036

Get Quote

Introduction & Chemical Identity

4-Bromotryptamine (often supplied as the hydrochloride salt, CAS: 24953-76-2) is a substituted
indole alkaloid used primarily as a precursor in the synthesis of bioactive serotonergic ligands
and as a research tool for probing 5-HT receptor subtypes.

Unlike standard reagents, tryptamine derivatives possess a reactive indole core susceptible to
oxidative degradation and photo-instability. This guide supersedes generic SDS documents by
integrating specific preservation protocols required to maintain pharmacological integrity during
drug development workflows.
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Property Specification

Chemical Name 3-(2-Aminoethyl)-4-bromoindole (usually as HCI)

C10H11BrN:z (Freebase) / C10H12BrCINz (HCI
Molecular Formula

salt)
Molecular Weight 239.11 g/mol (Freebase) / 275.57 g/mol (HCI)
Appearance Off-white to beige crystalline solid
Solubility Water (Moderate), DMSO (High), Ethanol (High)
Key Hazard Irritant (Skin/Eye), Light Sensitive, Hygroscopic

Risk Assessment & Hazard Profiling (GHS)

While often classified under "General Irritants,” the specific biological activity of tryptamines
necessitates a higher tier of caution to prevent inadvertent systemic absorption.

Mechanistic Hazard Analysis

o Acute Toxicity (Oral/Inhalation): Rated as Harmful (Category 4). Tryptamines can cross the
blood-brain barrier. Inhalation of dust may produce central nervous system (CNS) effects
including dizziness or modulation of serotonergic pathways.

o Skin/Eye Corrosion:Category 2 (Irritant).[1] The free amine moiety is basic and can cause
contact dermatitis.

o Specific Target Organ Toxicity (STOT-SE):Category 3. Respiratory tract irritation is common if
dust is aerosolized.

Emergency Response Decision Matrix
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Figure 1: Decision matrix for immediate response to 4-bromotryptamine exposure.[1][2]

Storage Protocol: Preventing Oxidative Degradation

The indole ring in 4-bromotryptamine is electron-rich, making it prone to autoxidation,
particularly at the C2 and C3 positions. This results in the formation of colored impurities
(dimers or quinone-imines), rendering the compound unsuitable for precise pharmacological

assays.

The "Cold-Dark-Dry" Standard

To maximize shelf-life (>2 years), strictly adhere to the following storage hierarchy:
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Storage Tier Conditions Expected Stability

) -20°C, Desiccated,
Long-Term (Archive) ] > 24 Months
Argon/Nitrogen Headspace

Working Stock (Solid) 4°C, Desiccated, Amber Vial 6—12 Months
Solubilized (DMSO) -80°C, Single-use Aliquots 3 Months
Solubilized (Aqueous) Do Not Store (Prepare Fresh) < 24 Hours

Critical Storage Logic

e Hygroscopy: The HCI salt is hygroscopic. Moisture catalyzes hydrolysis and oxidation.
Always warm the vial to room temperature before opening to prevent condensation.

o Photolysis: Brominated compounds can undergo debromination or radical formation under
UV light. Use amber glass or wrap containers in aluminum foil.

Long Term: -20°C
Desiccator Cabinet

Bulk Suppl, Restock

Working Stock: 4°C Warm to RT

Amber Vial

Experiment Use

Compound Receipt Check Seal & Color Aliquot under N2/Ar
: e (Should be Off-White) (Avoid freeze-thaw)
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Figure 2: Storage workflow ensuring compound integrity from receipt to experimental use.

Handling & Solubilization Protocol
Engineering Controls[1][5][6]
e Fume Hood: Mandatory. Do not weigh on an open bench to avoid inhalation of fine

particulates.

» Static Control: Use an anti-static gun or ionizer if the powder is fluffy/electrostatic, as this

reduces dispersion risk.
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Solubilization Workflow

Objective: Create a stable stock solution for biological assays.

» Solvent Choice:
o Preferred: Anhydrous DMSO (Dimethyl sulfoxide). Solubility is typically >10 mg/mL.
o Alternative: Ethanol (may require gentle warming).

o Avoid: Direct dissolution in basic aqueous buffers (precipitates freebase) or unbuffered
water (pH instability).

o Preparation Steps:
o Step 1: Calculate mass required for 10 mM or 100 mM stock.[3]
o Step 2: Weigh 4-bromotryptamine into a tared amber glass vial inside the fume hood.
o Step 3: Add DMSO. Vortex immediately until clear.

o Step 4 (Validation): Inspect for particulates. If solution is yellow/brown immediately, the
solid may have degraded.

o Step 5 (Dilution): For cell culture, dilute the DMSO stock at least 1:1000 into media to
keep DMSO < 0.1%.

Disposal[2][3][4][5][8]

e Solid Waste: Dispose of contaminated gloves and weighing boats in "Hazardous Chemical
Solid" bins.

e Liquid Waste: Halogenated solvent waste stream (due to Bromine content) or standard
organic waste depending on institutional rules. Do not pour down the drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Note: Handling, Storage, and Safety
Protocol for 4-Bromotryptamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3080036/docs#application-note-handling-storage-
and-safety-protocol-for-4-bromotryptamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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